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Compound of Interest

Compound Name: 2-Propyl-1-hexene

CAS No.: 62187-09-1

Cat. No.: B16129893

Get Quote

A Technical Guide to 4-Methyl-1-octene
This document provides a detailed overview of the chemical compound commonly referred to

as 2-Propyl-1-hexene, focusing on its correct IUPAC nomenclature, Chemical Abstracts

Service (CAS) number, and physicochemical properties.

IUPAC Nomenclature and CAS Identification
The name "2-Propyl-1-hexene" is an incorrectly assigned IUPAC name for the specified

chemical structure. According to IUPAC nomenclature rules for alkenes, the parent chain must

be the longest continuous carbon chain that contains the double bond.

Following this rule, the correct IUPAC name for the structure is 4-Methyl-1-octene.[1][2] The

structure is based on an eight-carbon (octene) parent chain with the double bond at the first

position and a methyl group located at the fourth carbon. Another systematic name, 4-

methylideneoctane, is also recognized.[3]

The compound is associated with multiple CAS Registry Numbers. The number corresponding

to the correct IUPAC name, 4-Methyl-1-octene, is 13151-12-7.[1][2] The synonym 2-Propyl-1-
hexene is linked to CAS number 62187-09-1.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b16129893#bc-rfq
https://www.benchchem.com/product/b16129893/docs?utm_src=pdf-body#2-propyl-1-hexene-iupac-name-and-cas-number
https://www.benchchem.com/product/b16129893/docs?utm_src=pdf-body#2-propyl-1-hexene-iupac-name-and-cas-number
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1-octene
https://webbook.nist.gov/cgi/inchi?ID=C13151127&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propyl-1-hexene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1-octene
https://webbook.nist.gov/cgi/inchi?ID=C13151127&Mask=200
https://www.benchchem.com/product/b16129893/docs?utm_src=pdf-body#2-propyl-1-hexene-iupac-name-and-cas-number
https://www.benchchem.com/product/b16129893/docs?utm_src=pdf-body#2-propyl-1-hexene-iupac-name-and-cas-number
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propyl-1-hexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16129893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
The following table summarizes key quantitative data for 4-Methyl-1-octene.

Property Value Source(s)

Molecular Formula C₉H₁₈ [1][3][4][5]

Molecular Weight 126.24 g/mol [1][3]

CAS Registry Number 13151-12-7 [1][2]

Alternate CAS Number
62187-09-1 (for 2-Propyl-1-

hexene)
[3]

Kovats Retention Index 846 (Semi-standard non-polar) [1]

Logical Framework for IUPAC Naming
The determination of the correct IUPAC name follows a systematic process, which is visualized

in the diagram below. The process begins with the user-provided name and illustrates the steps

to arrive at the correct nomenclature based on established rules.
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IUPAC Nomenclature Workflow

Initial Name:
2-Propyl-1-hexene

Draw Structure

Step 1

Identify Longest Carbon Chain
Containing the C=C Double Bond

Step 2

Parent Chain: 6 Carbons (Hexene)
Side Chain: 3 Carbons (Propyl)

Incorrect Path

Parent Chain: 8 Carbons (Octene)
Side Chain: 1 Carbon (Methyl)

Correct Path

Number the Parent Chain
(Start from end closer to C=C)

Step 3

Double Bond: Position 1
Methyl Group: Position 4

Step 4

Assemble Final Name

Step 5

Correct IUPAC Name:
4-Methyl-1-octene

Click to download full resolution via product page

Logical workflow for determining the correct IUPAC name.
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analytical characterization of

4-Methyl-1-octene are not available in publicly accessible databases. Such methodologies

would typically be found in specialized chemical literature, patents, or proprietary research

documents. The Kovats Retention Index data suggests that gas chromatography has been

used to characterize this compound.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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